2-chloro-N-(1-phenylpropyl)-5-(4H-1,2,4-triazol-4-yl)benzamide

• IUPAC Name: 2-chloro-N-(1-phenylpropyl)-5-(1,2,4-triazol-4-yl)benzamide
• InChI: InChI=1S/C18H17ClN4O/c1-2-17(13-6-4-3-5-7-13)22-18(24)15-10-14(8-9-16(15)19)23-11-20-21-12-23/h3-12,17H,2H2,1H3,(H,22,24)
• InChI Key: XNLCAJDXSUKVOX-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)NC(=O)C2=C(C=CC(=C2)N3C=NN=C3)Cl
• Molecular Formula: C18H17ClN4O
• Molecular Weight: 340.8 g/mol

Description

2-chloro-N-(1-phenylpropyl)-5-(4H-1,2,4-triazol-4-yl)benzamide is a chemical compound that has gained significant attention in the field of scientific research. It is a benzamide derivative and is commonly referred to as CPTB. The compound has shown potential in various fields of research, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of CPTB is not fully understood. However, studies have suggested that CPTB exerts its effects by interacting with various cellular targets. In cancer cells, CPTB induces apoptosis by activating the caspase cascade and inhibiting the anti-apoptotic protein Bcl-2. In antipsychotic activity, CPTB acts as a dopamine D2 receptor antagonist. Inhibition of PARP-1 activity by CPTB results in DNA damage and cell death.
Biochemical and Physiological Effects:
CPTB has been shown to have various biochemical and physiological effects. In cancer cells, CPTB induces DNA damage and inhibits cell proliferation. In antipsychotic activity, CPTB has been shown to reduce dopamine release in the brain. Inhibition of PARP-1 activity by CPTB results in increased sensitivity to DNA damage and cell death.

Advantages and Limitations for Lab Experiments

The advantages of using CPTB in lab experiments include its relatively simple synthesis method, its potential as an anticancer and antipsychotic agent, and its ability to inhibit PARP-1 activity. However, the limitations of using CPTB in lab experiments include its limited solubility in water and its potential toxicity towards normal cells.

Future Directions

There are several future directions for research involving CPTB. One potential direction is to investigate the use of CPTB as a therapeutic agent for other diseases, such as neurodegenerative disorders. Another potential direction is to develop more efficient synthesis methods for CPTB. Additionally, further studies are needed to fully understand the mechanism of action of CPTB and its potential applications in cancer treatment and antipsychotic therapy.
In conclusion, CPTB is a chemical compound that has shown potential in various fields of scientific research. Its synthesis method is relatively simple, and it has been extensively studied for its potential applications in medicinal chemistry, pharmacology, and biochemistry. CPTB exhibits various biochemical and physiological effects, and its advantages and limitations for lab experiments have been identified. There are several future directions for research involving CPTB, and further studies are needed to fully understand its potential applications in disease treatment.

Scientific Research Applications

CPTB has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, CPTB has shown promising results as an anticancer agent. Studies have shown that CPTB exhibits cytotoxicity towards cancer cells by inducing apoptosis and inhibiting cell proliferation. In pharmacology, CPTB has been shown to have potential as an antipsychotic agent. Studies have suggested that CPTB exhibits antipsychotic activity by acting as a dopamine D2 receptor antagonist. In biochemistry, CPTB has been shown to inhibit the activity of the enzyme poly(ADP-ribose) polymerase-1 (PARP-1). PARP-1 is involved in DNA repair and cell death pathways, and inhibition of this enzyme has potential therapeutic applications in cancer treatment.